1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate

• IUPAC Name: 1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine;oxalic acid
• InChI: InChI=1S/C13H18ClNO.C2H2O4/c1-11-5-4-6-12(14)13(11)16-10-9-15-7-2-3-8-15;3-1(4)2(5)6/h4-6H,2-3,7-10H2,1H3;(H,3,4)(H,5,6)
• InChI Key: LPPUMADFQBKVCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)OCCN2CCCC2.C(=O)(C(=O)O)O
• Molecular Formula: C15H20ClNO5
• Molecular Weight: 329.77 g/mol
• Solubility: >49.5 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as MK-212 and is used as a research tool to investigate various biological processes.

Mechanism of Action

1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate acts as a selective agonist of the 5-HT2C receptor. This receptor is involved in the regulation of mood, appetite, and anxiety. Activation of the 5-HT2C receptor by this compound leads to an increase in the release of serotonin, which in turn regulates these processes.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce food intake and body weight in rats. These effects are thought to be mediated by the activation of the 5-HT2C receptor and the subsequent release of serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate in lab experiments is its selectivity for the 5-HT2C receptor. This allows researchers to specifically study the effects of serotonin on this receptor without affecting other receptors. However, one limitation of using this compound is its potential toxicity and side effects in animals. Careful dosing and monitoring are necessary to ensure the safety of the animals used in these experiments.

Future Directions

Future research on 1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate could focus on its potential applications in the treatment of anxiety and depression in humans. It could also be used to study the role of serotonin in other physiological processes, such as sleep and circadian rhythms. Additionally, further studies could investigate the potential side effects and toxicity of this compound in humans and animals.

Synthesis Methods

1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate is synthesized by reacting 2-chloro-6-methylphenol with 2-(2-hydroxyethyl)pyrrolidine in the presence of a base. The resulting product is then treated with oxalic acid to form the oxalate salt of 1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine.

Scientific Research Applications

1-[2-(2-chloro-6-methylphenoxy)ethyl]pyrrolidine oxalate is used as a research tool to investigate various biological processes. This compound has been studied for its potential applications in the treatment of anxiety and depression. It has also been used to study the role of serotonin receptors in the brain and the effects of serotonin on behavior.